Cas no 746596-00-9 (2-(4-fluoro-2-methylphenyl)-Piperazine)

• Product Name: 2-(4-fluoro-2-methylphenyl)-Piperazine
• CAS No: 746596-00-9
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• CID: 1117000
• PubChem ID: 22037095
• Update Time: 2025-11-02

2-(4-fluoro-2-methylphenyl)-Piperazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-2-methylphenyl)-Piperazine
• 2-(4-Fluoro-2-methylphenyl)-piperazine dihydrochloride
• 2-(4-FLUORO-2-METHYLPHENYL)PIPERAZINE DIHYDROCHLORIDE
• (S)-2-(4-Fluoro-2-methylphenyl)piperazine dihydrochloride
• SB11261
• 2-(4-Fluoro-2-methylphenyl)-piperazinedihydrochloride
• 2-(4-Fluoro-2-methyl-phenyl)piperazine dihydrochloride
• SB11263
• 1986728-42-0
• (2R)-2-(4-Fluoro-2-methylphenyl)piperazine dihydrochloride
• (2S)-2-(4-FLUORO-2-METHYLPHENYL)PIPERAZINE DIHYDROCHLORIDE
• SB11262
• CS-0183989
• SCHEMBL2488580
• 746596-00-9
• 2-(4-fluoro-2-methylphenyl)piperazine;dihydrochloride
• CS-0055463
• (2R)-2-(4-Fluoro-2-methyl-phenyl)piperazine
• (2S)-2-(4-Fluoro-2-methyl-phenyl)piperazine
• 2-(4-Fluoro-2-methylphenyl)piperazine
• SCHEMBL3273961
• SB45041
• 2-(4-FLUORO-2-METHYL-PHENYL)-PIPERAZINE

• Inchi： 1S/C11H15FN2/c1-8-6-9(12)2-3-10(8)11-7-13-4-5-14-11/h2-3,6,11,13-14H,4-5,7H2,1H3
• InChI Key： DYANWVNTGDQHGY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C1CNCCN1

Computed Properties

• Exact Mass: 266.0752821g/mol
• Monoisotopic Mass: 266.0752821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(4-fluoro-2-methylphenyl)-Piperazine

Comprehensive Overview of 2-(4-fluoro-2-methylphenyl)-Piperazine (CAS No. 746596-00-9)

2-(4-fluoro-2-methylphenyl)-Piperazine (CAS No. 746596-00-9) is a specialized piperazine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its fluorinated aromatic ring and methyl substitution, has garnered attention due to its potential role in modulating neurotransmitter systems. Researchers are increasingly exploring its utility in designing novel central nervous system (CNS) therapeutics, particularly in the context of neurological disorders and psychopharmacology.

The structural uniqueness of 2-(4-fluoro-2-methylphenyl)-Piperazine lies in its piperazine core coupled with a 4-fluoro-2-methylphenyl moiety. This configuration enhances its binding affinity to specific receptor targets, making it a valuable scaffold in medicinal chemistry. Recent studies highlight its relevance in the development of selective serotonin reuptake inhibitors (SSRIs) and dopamine receptor modulators, aligning with the growing demand for precision medicine solutions.

In the realm of organic synthesis, CAS No. 746596-00-9 serves as a versatile intermediate. Its fluorine atom introduces electron-withdrawing properties, which can influence reaction kinetics and product stability. Synthetic chemists leverage this feature to construct complex heterocyclic compounds, often employed in drug discovery pipelines. The compound’s methyl group further contributes to steric effects, enabling selective functionalization—a critical factor in structure-activity relationship (SAR) studies.

From an industrial perspective, 2-(4-fluoro-2-methylphenyl)-Piperazine is synthesized under controlled conditions to ensure high purity and yield. Advanced techniques like HPLC purification and NMR characterization are routinely employed to validate its chemical identity. Quality control protocols adhere to Good Manufacturing Practices (GMP), addressing the stringent requirements of pharmaceutical-grade intermediates.

Emerging trends in neuroscience research have spotlighted this compound’s potential in addressing neurodegenerative diseases such as Alzheimer’s and Parkinson’s. Its ability to cross the blood-brain barrier (BBB) and interact with neurotransmitter transporters positions it as a candidate for next-generation neurotherapeutics. Additionally, its metabolic stability and low toxicity profile make it suitable for preclinical evaluations.

Environmental and sustainability considerations are also integral to discussions about 746596-00-9. The pharmaceutical industry is increasingly adopting green chemistry principles to minimize waste and energy consumption during synthesis. Innovations like catalytic fluorination and flow chemistry are being explored to enhance the eco-friendliness of producing such intermediates.

For researchers seeking reliable data on 2-(4-fluoro-2-methylphenyl)-Piperazine, peer-reviewed journals and chemical databases (e.g., PubChem, Reaxys) provide detailed physicochemical properties, including molecular weight (236.29 g/mol), melting point, and solubility. These metrics are crucial for assay development and in vitro testing protocols.

In summary, CAS No. 746596-00-9 represents a multifaceted compound with expanding applications in drug development and material science. Its structural versatility and biological relevance continue to inspire innovations across interdisciplinary fields, from pharmacology to synthetic organic chemistry. As scientific inquiry progresses, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing sustainable chemical practices.